1,2,4,5-tetrafluoro-3-nitro-6-[(4-phenyl-3-butyn-1-yl)oxy]benzene

• IUPAC Name: 1,2,4,5-tetrafluoro-3-nitro-6-(4-phenylbut-3-ynoxy)benzene
• InChI: InChI=1S/C16H9F4NO3/c17-11-13(19)16(14(20)12(18)15(11)21(22)23)24-9-5-4-8-10-6-2-1-3-7-10/h1-3,6-7H,5,9H2
• InChI Key: NMYULSZDHRLDQX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C#CCCOC2=C(C(=C(C(=C2F)F)[N+](=O)[O-])F)F
• Molecular Formula: C16H9F4NO3
• Molecular Weight: 339.24 g/mol

Description

1,2,4,5-tetrafluoro-3-nitro-6-[(4-phenyl-3-butyn-1-yl)oxy]benzene is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as TNB-Ph-PROXYL and is a stable nitroxide radical that has been used as a spin label in various biochemical and biophysical experiments.

Scientific Research Applications

Secondary Benzylation Catalysis

• Application : The compound is utilized in secondary benzylation reactions, catalyzed by metal triflates like La, Yb, Sc, and Hf triflate. It's effective in alkylating carbon, nitrogen, and oxygen nucleophiles (Noji et al., 2003).

Synthesis and Nucleophilic Substitution

• Application : It's synthesized through various methods and subjected to nucleophilic aromatic substitution. This process yields novel compounds with significant applications in various chemical syntheses (Ajenjo et al., 2016).

Photochemical Applications

• Application : The compound is used in diarylethene syntheses to control intramolecular magnetic interaction via photoirradiation. This allows for the switching of magnetic properties through photochemical reactions (Matsuda and Irie, 2000).

Magnetic Properties in Organic Chemistry

• Application : It contributes to the synthesis of special series of nitronyl nitroxides, influencing their magnetic properties. This is critical in studies related to molecular magnetic materials and their interactions (Tretyakov et al., 2022).

Solubility Studies in Ionic Liquids

• Application : This compound is relevant in solubility studies for various gases in ionic liquids. These studies are crucial for understanding interactions and solubilities of different gases in complex liquid systems (Anthony et al., 2005).

Coordination in Organometallic Chemistry

• Application : It's involved in the coordination of nitroxide and nitronyl-nitroxide organic radicals in organometallic chemistry, particularly with trimeric perfluoro-o-phenylene mercury. This is important for understanding metal-radical interactions (Haneline and Gabbaï, 2005).